Cas no 112951-34-5 (2-Butenoic acid, 4-(diethylamino)-4-oxo-, methyl ester, (Z)-)
112951-34-5 structure
Product Name:2-Butenoic acid, 4-(diethylamino)-4-oxo-, methyl ester, (Z)-
CAS No:112951-34-5
MF:C9H15NO3
MW:185.220302820206
CID:1201702
Update Time:2024-08-05
2-Butenoic acid, 4-(diethylamino)-4-oxo-, methyl ester, (Z)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Butenoic acid, 4-(diethylamino)-4-oxo-, methyl ester, (Z)-
- 2-Butenoic acid, 4-(diethylamino)-4-oxo-, methyl ester, (2Z)-
-
- Inchi: 1S/C9H15NO3/c1-4-10(5-2)8(11)6-7-9(12)13-3/h6-7H,4-5H2,1-3H3/b7-6-
- InChI Key: WVSNZMLUPSASPT-SREVYHEPSA-N
- SMILES: C(OC)(=O)/C=C\C(N(CC)CC)=O
Computed Properties
- Exact Mass: 185.10525
Experimental Properties
- Density: 1.037±0.06 g/cm3(Predicted)
- Boiling Point: 125 °C(Press: 2 Torr)
- PSA: 46.61
- pka: -1.25±0.70(Predicted)
2-Butenoic acid, 4-(diethylamino)-4-oxo-, methyl ester, (Z)- Related Literature
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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